Cas no 2176843-56-2 (4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone)

4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone is a specialized chemical compound featuring a piperazinone core functionalized with a phenyl group and an α,β-unsaturated carbonyl moiety. This structure imparts reactivity suitable for applications in organic synthesis, particularly in Michael addition reactions or as a precursor for heterocyclic frameworks. The presence of the acryloyl group enhances its utility as an electrophile in polymer chemistry or cross-linking reactions. Its well-defined molecular architecture ensures consistent performance in pharmaceutical or material science research, where precise functionalization is critical. The compound’s stability under standard conditions further supports its handling in laboratory settings.
4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone structure
2176843-56-2 structure
Product Name:4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone
CAS No:2176843-56-2
MF:C13H14N2O2
MW:230.262463092804
CID:5409609
Update Time:2025-05-19

4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone Chemical and Physical Properties

Names and Identifiers

    • 4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone
    • Inchi: 1S/C13H14N2O2/c1-2-12(16)14-8-9-15(13(17)10-14)11-6-4-3-5-7-11/h2-7H,1,8-10H2
    • InChI Key: FBXXRINQGULFMU-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2)CCN(C(=O)C=C)CC1=O

Experimental Properties

  • Density: 1.198±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 517.8±39.0 °C(Predicted)
  • pka: 0.27±0.20(Predicted)

4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6702254-0.05g
1-phenyl-4-(prop-2-enoyl)piperazin-2-one
2176843-56-2 90%
0.05g
$246.0 2023-07-09

Additional information on 4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone

Introduction to 4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone (CAS No. 2176843-56-2)

4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone (CAS No. 2176843-56-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperazinones, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The molecular structure of 4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone consists of a piperazinone core linked to a phenyl ring and an acryloyl group. The presence of these functional groups imparts specific chemical and biological properties that make this compound a promising candidate for various pharmacological studies. Recent research has focused on elucidating the mechanisms by which this compound exerts its effects and exploring its potential as a lead molecule for drug development.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone. The results showed that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the neuroprotective potential of 4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone. A study conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibited significant neuroprotective effects in an in vitro model of neuronal injury. The researchers found that treatment with 4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone reduced oxidative stress and prevented neuronal cell death induced by hydrogen peroxide. These findings highlight the potential of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone have also been studied to assess its suitability for clinical applications. Preliminary data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further preclinical and clinical evaluation. Additionally, toxicity studies have shown that 4-(1-Oxo-2-propen-1-yl)-1-phenyl-2-piperazinone exhibits low toxicity at therapeutic doses, which is an important consideration for drug development.

In conclusion, 4-(1-Oxo-2-propen-1-y l)-1 - phen yl - 2 - p ipe razino ne (CAS No. 2 17 68 43 - 56 - 2) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for drug development. As more data become available, it is likely that this compound will play an increasingly important role in the treatment of various diseases.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.